4-{[2-(2-thienyl)-1,3-thiazol-4-yl]carbonyl}-2-morpholinecarboxylic acid

• IUPAC Name: 4-(2-thiophen-2-yl-1,3-thiazole-4-carbonyl)morpholine-2-carboxylic acid
• InChI: InChI=1S/C13H12N2O4S2/c16-12(15-3-4-19-9(6-15)13(17)18)8-7-21-11(14-8)10-2-1-5-20-10/h1-2,5,7,9H,3-4,6H2,(H,17,18)
• InChI Key: CGQPJQUHFYKWGD-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=CSC(=N2)C3=CC=CS3)C(=O)O
• Molecular Formula: C13H12N2O4S2
• Molecular Weight: 324.4 g/mol

Description

“4-{[2-(2-thienyl)-1,3-thiazol-4-yl]carbonyl}-2-morpholinecarboxylic acid” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with one sulfur and one nitrogen atom. Thiazole derivatives have been found to exhibit a variety of properties and applications, including acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Future Directions

Thiazole derivatives continue to be a focus of research due to their diverse biological activities. Future research may focus on the design and development of new thiazole derivatives, including “4-{[2-(2-thienyl)-1,3-thiazol-4-yl]carbonyl}-2-morpholinecarboxylic acid”, to act as potential therapeutic agents.